3,5-dichloro-N-{4-[(3-chlorobenzoyl)amino]phenyl}-4-methoxybenzamide

• IUPAC Name: 3,5-dichloro-N-[4-[(3-chlorobenzoyl)amino]phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C21H15Cl3N2O3/c1-29-19-17(23)10-13(11-18(19)24)21(28)26-16-7-5-15(6-8-16)25-20(27)12-3-2-4-14(22)9-12/h2-11H,1H3,(H,25,27)(H,26,28)
• InChI Key: DSFKWBGQZLEXOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl)Cl
• Molecular Formula: C21H15Cl3N2O3
• Molecular Weight: 449.7 g/mol

Description

3,5-dichloro-N-{4-[(3-chlorobenzoyl)amino]phenyl}-4-methoxybenzamide is a chemical compound that is widely used in scientific research. This compound is also known as BAY 43-9006 and is a potent inhibitor of several protein kinases. It has been extensively studied for its potential applications in cancer treatment, as well as in other areas of research.

Mechanism of Action

BAY 43-9006 acts by inhibiting several protein kinases, including Raf kinase, VEGFR, and PDGFR. These kinases are involved in the growth and proliferation of cancer cells, and their inhibition by BAY 43-9006 can lead to the suppression of tumor growth. In addition, BAY 43-9006 has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BAY 43-9006 has been shown to have several biochemical and physiological effects. It inhibits the growth and proliferation of cancer cells, induces apoptosis in cancer cells, and inhibits the formation of new blood vessels that supply nutrients to tumors. In addition, BAY 43-9006 has been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

BAY 43-9006 has several advantages for use in lab experiments. It is a potent inhibitor of several protein kinases that are involved in cancer growth and proliferation, making it a useful tool for studying cancer biology. In addition, BAY 43-9006 has been extensively studied and its mechanism of action is well understood. However, there are also some limitations to the use of BAY 43-9006 in lab experiments. It can be expensive to purchase, and its effects can be difficult to interpret due to its broad range of targets.

Future Directions

There are several future directions for research on BAY 43-9006. One area of research is the development of new inhibitors of protein kinases that are more specific and effective than BAY 43-9006. Another area of research is the identification of biomarkers that can predict which patients will respond to treatment with BAY 43-9006. Finally, there is ongoing research on the use of BAY 43-9006 in combination with other cancer treatments, such as chemotherapy and radiation therapy, to improve their effectiveness.

Synthesis Methods

The synthesis of BAY 43-9006 involves several steps, including the reaction of 3,5-dichloro-4-methoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-aminophenyl-3-chlorobenzoate. The final step involves the reaction of the resulting intermediate with 4-aminophenyl-3-chlorobenzamide.

Scientific Research Applications

BAY 43-9006 has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit several protein kinases, including Raf kinase, vascular endothelial growth factor receptor (VEGFR), and platelet-derived growth factor receptor (PDGFR). These kinases are involved in the growth and proliferation of cancer cells, and their inhibition by BAY 43-9006 can lead to the suppression of tumor growth.